Cas no 623577-60-6 (4-Bromo-1-isopropyl-1H-imidazole)

4-Bromo-1-isopropyl-1H-imidazole structure
623577-60-6 structure
Product Name:4-Bromo-1-isopropyl-1H-imidazole
CAS No:623577-60-6
MF:C6H9BrN2
MW:189.053060293198
MDL:MFCD22372008
CID:1071830
PubChem ID:22147996
Update Time:2025-04-20

4-Bromo-1-isopropyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(iso-propyl)-1H-imidazole
    • 4-Bromo-1-isopropyl-1H-imidazole
    • AK161499
    • 1H-Imidazole, 4-bromo-1-(1-methylethyl)-
    • 4-Bromo-1-isopropyl-imidazole
    • 4-bromo-1-propan-2-ylimidazole
    • FUKIENGJPGMFBT-UHFFFAOYSA-N
    • 4-Bromo-1-(isopropyl)-1H-imidazole
    • FCH1615513
    • OR302118
    • AX8294420
    • ST24043317
    • DA-04323
    • EN300-679244
    • SY059128
    • AMY5351
    • DTXSID701282129
    • SCHEMBL4049344
    • MFCD22372008
    • DS-7337
    • 4-Bromo-1-(1-methylethyl)-1H-imidazole
    • 4-bromo-1-(propan-2-yl)-1H-imidazole
    • 623577-60-6
    • AKOS015945550
    • A868494
    • CS-0036631
    • CS2250
    • MDL: MFCD22372008
    • Inchi: 1S/C6H9BrN2/c1-5(2)9-3-6(7)8-4-9/h3-5H,1-2H3
    • InChI Key: FUKIENGJPGMFBT-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C=N1)C(C)C

Computed Properties

  • Exact Mass: 187.99500
  • Monoisotopic Mass: 187.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 1.7

Experimental Properties

  • Boiling Point: 268.7±13.0°C at 760 mmHg
  • PSA: 17.82000
  • LogP: 2.22650

4-Bromo-1-isopropyl-1H-imidazole Security Information

4-Bromo-1-isopropyl-1H-imidazole Pricemore >>

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